Ethyl 1-cyclopropanecarbonylpiperidine-4-carboxylate

• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol
• IUPAC Name: ethyl 1-(cyclopropanecarbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C12H19NO3/c1-2-16-12(15)10-5-7-13(8-6-10)11(14)9-3-4-9/h9-10H,2-8H2,1H3
• InChI Key: FYNYNSFXWQDRKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2CC2

Description

Ethyl 1-cyclopropanecarbonylpiperidine-4-carboxylate is a useful research compound. Its molecular formula is C12H19NO3 and its molecular weight is 225.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl piperidine-4-carboxylate (5 g) and triethylamine (5.3 mL) in THF (100 mL) was added cyclopropylcarbonyl chloride (3.99 g) at 0° C., and the mixture was stirred overnight at room temperature. The reaction mixture was poured into water, and the resultant product was extracted with ethyl acetate. The organic layer was washed with 1N hydrochloric acid, saturated aqueous sodium hydrogen carbonate solution and brine and dried, and the solvent was evaporated under reduced pressure to give ethyl 1-(cyclopropylcarbonyl)piperidine-4-carboxylate (6.32 g, 81%) as a pale yellow oil.